Cas no 64909-91-7 (Benzothiazole,2-(cyclopentylmethyl)-)

• Product Name: Benzothiazole,2-(cyclopentylmethyl)-
• CAS No: 64909-91-7
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 501261
• PubChem ID: 45077450
• Update Time: 2025-04-19

Benzothiazole,2-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(cyclopentylmethyl)-
• 2-Cyclopentylmethylbenzothiazole
• Benzothiazole, 2-(cyclopentylmethyl)- (9CI)
• 2-(Cyclopentylmethyl)-1,3-benzothiazole
• 64909-91-7

• Inchi： 1S/C13H15NS/c1-2-6-10(5-1)9-13-14-11-7-3-4-8-12(11)15-13/h3-4,7-8,10H,1-2,5-6,9H2
• InChI Key： KVMQUXDCISUHHV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC1CCCC1

Computed Properties

• Exact Mass: 217.09265
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles